1-Butene
1-Butene
1-butene is a colorless gas. (NTP, 1992)
But-1-ene is a butene with unsaturation at position 1.
But-1-ene is a butene with unsaturation at position 1.
Brand Name:
Vulcanchem
CAS No.:
106-98-9
VCID:
VC0085601
InChI:
InChI=1S/C4H8/c1-3-4-2/h3H,1,4H2,2H3
SMILES:
CCC=C
Molecular Formula:
C4H8
CH3CH2CH=CH2
C4H8
CH3CH2CH=CH2
C4H8
Molecular Weight:
56.11 g/mol
1-Butene
CAS No.: 106-98-9
Main Products
VCID: VC0085601
Molecular Formula: C4H8
CH3CH2CH=CH2
C4H8
Molecular Weight: 56.11 g/mol
CAS No. | 106-98-9 |
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Product Name | 1-Butene |
Molecular Formula | C4H8 CH3CH2CH=CH2 C4H8 |
Molecular Weight | 56.11 g/mol |
IUPAC Name | but-1-ene |
Standard InChI | InChI=1S/C4H8/c1-3-4-2/h3H,1,4H2,2H3 |
Standard InChIKey | VXNZUUAINFGPBY-UHFFFAOYSA-N |
SMILES | CCC=C |
Canonical SMILES | CCC=C |
Boiling Point | 21 °F at 760 mm Hg (NTP, 1992) -6.2 °C -6.47 °C at 760 mm Hg -6 °C |
Colorform | Colorless gas |
Density | 0.6255 at 19.9 °F (NTP, 1992) 0.588 g/cu cm at 25 °C, 1 atm |
Flash Point | -110 °F (NTP, 1992) Flammable gas |
Melting Point | -301.5 °F (NTP, 1992) -185.3 °C -185.33 °C -185 °C |
Physical Description | 1-butene is a colorless gas. (NTP, 1992) GasVapor; Liquid ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS. An easily liquified colorless gas. |
Description | 1-butene is a colorless gas. (NTP, 1992) But-1-ene is a butene with unsaturation at position 1. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Insoluble (NTP, 1992) 0.00 M In water, 221 mg/L at 25 °C Soluble in benzene; very soluble in alcohol, ether Solubility in water: none |
Synonyms | 1-butene but-1-ene |
Vapor Density | 1.93 (NTP, 1992) (Relative to Air) 1.93 (Air = 1) Relative vapor density (air = 1): 1.93 |
Vapor Pressure | 3480 mm Hg at 70 °F (NTP, 1992) 2.25e+03 mmHg 2.253X10+3 mm Hg at 25 °C Vapor pressure, kPa at 21 °C: 464 |
PubChem Compound | 7844 |
Last Modified | Nov 11 2021 |
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